Cas no 923183-43-1 (Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate)
Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate
- Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate
-
- Inchi: 1S/C9H13NO3/c1-6-8(9(11)12-3)4-7(13-6)5-10-2/h4,10H,5H2,1-3H3
- SMILES: O1C(C)=C(C(=O)OC)C=C1CNC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Topological Polar Surface Area: 51.5
Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37400-0.05g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 0.05g |
$383.0 | 2025-03-18 | |
| Enamine | EN300-37400-0.1g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 0.1g |
$402.0 | 2025-03-18 | |
| Enamine | EN300-37400-0.25g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 0.25g |
$420.0 | 2025-03-18 | |
| Enamine | EN300-37400-0.5g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 0.5g |
$438.0 | 2025-03-18 | |
| Enamine | EN300-37400-1.0g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 1.0g |
$457.0 | 2025-03-18 | |
| Enamine | EN300-37400-2.5g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 2.5g |
$894.0 | 2025-03-18 | |
| Enamine | EN300-37400-5.0g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 5.0g |
$1322.0 | 2025-03-18 | |
| Enamine | EN300-37400-10.0g |
methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate |
923183-43-1 | 95.0% | 10.0g |
$1962.0 | 2025-03-18 |
Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate
Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate (CAS No. 923183-43-1): A Comprehensive Overview
Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate, identified by its CAS number 923183-43-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structure with a furan core and functionalized side chains, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The detailed exploration of its chemical properties, synthetic pathways, and emerging applications in medicinal chemistry provides a comprehensive understanding of its relevance in contemporary research.
The structural motif of Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate consists of a furan ring substituted at the 2-position with a methyl group and at the 5-position with a (methylamino)methyl side chain. This configuration imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for further derivatization. The presence of both hydrophobic and basic functionalities allows for interactions with diverse biological targets, opening avenues for therapeutic development.
In recent years, there has been growing interest in furan-based compounds due to their inherent bioactivity and structural diversity. The furan ring, being part of many natural products and bioactive molecules, offers a privileged scaffold for drug design. Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate exemplifies this trend, as its structural features align well with the principles of fragment-based drug design and library screening.
One of the most compelling aspects of Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate is its potential as a building block in organic synthesis. The compound's reactivity allows for facile modifications at multiple sites, enabling the construction of more complex molecules. This property is particularly valuable in the context of high-throughput screening programs, where rapid access to structurally diverse compounds is essential for identifying novel pharmacophores.
Recent studies have highlighted the utility of Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate in the synthesis of biologically active derivatives. For instance, researchers have explored its use as a precursor for developing kinase inhibitors and other small-molecule drugs targeting cancer-related pathways. The (methylamino)methyl group on the furan ring provides a handle for further functionalization, allowing chemists to introduce additional pharmacophoric elements while maintaining the core scaffold's integrity.
The pharmaceutical industry has been particularly interested in furan derivatives due to their demonstrated efficacy in treating various diseases. Molecules analogous to Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate have shown promise in preclinical studies as inhibitors of enzymes involved in inflammation and metabolic disorders. These findings underscore the importance of this class of compounds as potential therapeutic agents.
Synthetic methodologies for preparing Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate have been refined over time, leveraging advances in catalytic processes and green chemistry principles. Modern synthetic routes often emphasize efficiency, scalability, and environmental sustainability. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the molecule with high selectivity and yield.
The role of computational chemistry in optimizing synthetic strategies for complex molecules like Methyl 2-methy1-5-[(methyleneaminomethy1)]furan-S-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal reaction conditions before conducting experimental trials. This approach not only saves time but also reduces the consumption of resources, aligning with the growing emphasis on sustainable chemical practices.
In conclusion, Methyl 2-methy1-S-[(methyleneaminomethy1)]furan-S-carboxylate (CAS No. 92318343) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a drug lead or synthetic intermediate. As our understanding of its chemical properties continues to evolve, so too will its applications in medicine and beyond.
923183-43-1 (Methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)